Cas no 1261911-26-5 (5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261911-26-5
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD18322812
• CID: 2762942
• PubChem ID: 53228631
• Update Time: 2025-10-31

5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
• MFCD18322812
• 5-FLUORO-3-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261911-26-5
• DTXSID80692164
• 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322812
• Inchi： 1S/C15H10F4O3/c1-22-13-3-2-8(7-12(13)15(17,18)19)9-4-10(14(20)21)6-11(16)5-9/h2-7H,1H3,(H,20,21)
• InChI Key： SSLFABCDBWGHSS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=C(C=C(C(=O)O)C=1)F)OC)(F)F

Computed Properties

• Exact Mass: 314.05660683Da
• Monoisotopic Mass: 314.05660683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

Introduction to 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic Acid (CAS No. 1261911-26-5)

5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, identified by its CAS number 1261911-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro substituent and a methoxy group at specific positions on the aromatic ring. Such structural motifs are often engineered to enhance biological activity, making this compound a promising candidate for further exploration in medicinal chemistry.

The presence of a fluoro atom at the 5-position and a 4-methoxy-3-trifluoromethylphenyl group at the 3-position imparts distinct electronic and steric properties to the molecule. These features are critical in determining its interaction with biological targets, such as enzymes and receptors. The fluoro substituent, in particular, is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This has led to its extensive use in the development of modern pharmaceuticals.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural scaffolds exhibit potential therapeutic effects in various disease models. For instance, research has highlighted the anti-inflammatory, anti-cancer, and antimicrobial properties of certain benzoic acid derivatives. The specific arrangement of substituents in 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid suggests that it may possess similar or even enhanced biological activities, making it an attractive subject for further investigation.

The synthesis of 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms, in particular, often necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to construct complex molecular architectures with greater efficiency, which bodes well for the future development of this compound.

Efforts are currently underway to explore the pharmacological potential of 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid. Preclinical studies have begun to uncover its interactions with various biological targets, providing insights into its potential therapeutic applications. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its structural features make it a suitable candidate for further optimization through structure-activity relationship (SAR) studies.

The role of computational chemistry and molecular modeling has been instrumental in predicting the behavior of 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid. These tools allow researchers to simulate interactions between the compound and biological targets, thereby guiding experimental design and optimizing lead compounds. Such computational approaches are particularly valuable in early-stage drug discovery, where rapid screening and evaluation of multiple candidates are essential.

In conclusion, 5-Fluoro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further study. As research continues to advance, this compound is poised to contribute valuable insights into the development of new therapeutic agents targeting various diseases.